Cas no 85817-21-6 (N,N-dimethylpiperazine-2-carboxamide)

N,N-dimethylpiperazine-2-carboxamide Properties

Names and Identifiers

• 2-Piperazinecarboxamide,N,N-dimethyl-
• N,N-dimethylpiperazine-2-carboxamide
• 2-Piperazinecarboxamide, N,N-dimethyl-
• EN300-101297
• Z1090123536
• AKOS012404125
• 85817-21-6
• G41903
• CS-0229851
• SCHEMBL2919982
• +Expand

• MDL： MFCD18268340
• InChIKey： MVWYSRAIAUAMJL-UHFFFAOYSA-N
• Inchi： 1S/C7H15N3O/c1-10(2)7(11)6-5-8-3-4-9-6/h6,8-9H,3-5H2,1-2H3
• SMILES： N1CCNCC1C(N(C)C)=O

Computed Properties

• Exact Mass: 157.122
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.122
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Boiling Point: 301.0±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 135.8±26.5 °C
• pka: 8.20±0.40(Predicted)
• Density: 1.0±0.1 g/cm3